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Compound of Interest

Compound Name: Ethidium-d5 Bromide

Cat. No.: B12422607 Get Quote

For decades, Ethidium Bromide (EtBr) has been an indispensable tool in molecular biology,

renowned for its utility as a nucleic acid stain in techniques like agarose gel electrophoresis[1]

[2]. Its ability to intercalate into DNA and fluoresce brightly under ultraviolet (UV) light allows for

the straightforward visualization of DNA fragments[1][3]. In this guide, we compare the classic

EtBr with its stable isotope-labeled counterpart, Ethidium-d5 Bromide (EtBr-d5). While

sharing the same core structure and mechanism of action, their applications diverge

significantly due to the isotopic labeling, making EtBr-d5 a specialized tool for quantitative

analysis.

Physicochemical Properties: A Side-by-Side
Comparison
The fundamental difference between Ethidium Bromide and Ethidium-d5 Bromide lies in the

substitution of five hydrogen atoms with deuterium atoms on the ethyl group. This results in a

mass shift without significantly altering the chemical behavior or core structure of the molecule.
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Property Ethidium Bromide Ethidium-d5 Bromide

Chemical Formula C₂₁H₂₀BrN₃ C₂₁H₁₅D₅BrN₃

Molar Mass 394.3 g/mol [1] ~399.3 g/mol

Appearance Purple-red solid Red to dark purple powder

Excitation Maxima (DNA-

bound)
300 nm, 520 nm ~300 nm, ~520 nm

Emission Maximum (DNA-

bound)
590 nm (orange) ~590 nm (orange)

Primary Application
Fluorescent stain for nucleic

acids

Internal standard for mass

spectrometry

Mechanism of Action: DNA Intercalation
Both Ethidium Bromide and its deuterated form function by inserting, or intercalating,

themselves between the stacked base pairs of double-stranded DNA (dsDNA) and, to a lesser

extent, RNA. This planar phenanthridine ring structure fits snugly into the hydrophobic core of

the nucleic acid helix. Upon binding, the molecule's fluorescence quantum yield increases

dramatically—up to 25-fold for dsDNA—making it highly visible under UV illumination. This

intercalation process alters the properties of the DNA molecule, including its charge, weight,

and conformation, which can slightly reduce its migration rate through an agarose gel by about

15%.
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Ethidium Bromide vs. Ethidium-d5 Bromide

Ethidium Bromide
(Non-deuterated)

Ethidium-d5 Bromide
(Deuterated)

Primary Use:
Qualitative Visualization

Primary Use:
Quantitative Analysis

Method:
DNA/RNA Gel Staining

Relative Cost:
Low

Method:
Isotope Dilution Mass Spectrometry

Relative Cost:
High
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromide-and-its-non-deuterated-form]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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